Tiagabine ethyl ester
Tiagabine ethyl ester
Brand Name:
Vulcanchem
CAS No.:
145821-58-5
VCID:
VC21103037
InChI:
InChI=1S/C22H29NO2S2/c1-4-25-22(24)18-7-5-11-23(15-18)12-6-8-19(20-16(2)9-13-26-20)21-17(3)10-14-27-21/h8-10,13-14,18H,4-7,11-12,15H2,1-3H3/t18-/m1/s1
SMILES:
CCOC(=O)C1CCCN(C1)CCC=C(C2=C(C=CS2)C)C3=C(C=CS3)C
Molecular Formula:
C22H29NO2S2
Molecular Weight:
403.6 g/mol
Tiagabine ethyl ester
CAS No.: 145821-58-5
Cat. No.: VC21103037
Molecular Formula: C22H29NO2S2
Molecular Weight: 403.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 145821-58-5 |
|---|---|
| Molecular Formula | C22H29NO2S2 |
| Molecular Weight | 403.6 g/mol |
| IUPAC Name | ethyl (3R)-1-[4,4-bis(3-methylthiophen-2-yl)but-3-enyl]piperidine-3-carboxylate |
| Standard InChI | InChI=1S/C22H29NO2S2/c1-4-25-22(24)18-7-5-11-23(15-18)12-6-8-19(20-16(2)9-13-26-20)21-17(3)10-14-27-21/h8-10,13-14,18H,4-7,11-12,15H2,1-3H3/t18-/m1/s1 |
| Standard InChI Key | NSGCWILIYQUGIO-GOSISDBHSA-N |
| Isomeric SMILES | CCOC(=O)[C@@H]1CCCN(C1)CCC=C(C2=C(C=CS2)C)C3=C(C=CS3)C |
| SMILES | CCOC(=O)C1CCCN(C1)CCC=C(C2=C(C=CS2)C)C3=C(C=CS3)C |
| Canonical SMILES | CCOC(=O)C1CCCN(C1)CCC=C(C2=C(C=CS2)C)C3=C(C=CS3)C |
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